4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one

• IUPAC Name: 4-(1H-benzimidazol-2-ylmethylsulfanyl)-6-methyl-1H-furo[3,4-c]pyridin-3-one
• InChI: InChI=1S/C16H13N3O2S/c1-9-6-10-7-21-16(20)14(10)15(17-9)22-8-13-18-11-4-2-3-5-12(11)19-13/h2-6H,7-8H2,1H3,(H,18,19)
• InChI Key: HVIBJXSTCWPEOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)SCC3=NC4=CC=CC=C4N3)C(=O)OC2
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for a wide range of research applications. In

Mechanism of Action

The mechanism of action of 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation and survival. It has also been shown to induce oxidative stress and DNA damage in cancer cells, which contributes to its antitumor activity.
Biochemical and Physiological Effects:
Studies have shown that 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one has a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and cause DNA damage. It has also been shown to have anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one in lab experiments is its potent antitumor activity against various cancer cell lines. It also has anti-inflammatory and antioxidant properties, which make it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one. One of the main areas of research is to further elucidate its mechanism of action and optimize its therapeutic potential. Another area of research is to explore its potential applications in other scientific research fields, such as neuroscience and infectious diseases. Finally, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one involves a multi-step process that includes the use of various reagents and catalysts. One of the commonly used methods is the reaction of 2-aminobenzimidazole with 2-chloro-6-methylpyridine-3-carbaldehyde in the presence of sodium hydride and copper (I) iodide. The resulting intermediate is then treated with thioacetic acid to obtain the final product.

Scientific Research Applications

4-[(1H-benzimidazol-2-ylmethyl)thio]-6-methylfuro[3,4-c]pyridin-3(1H)-one has been studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.